| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | CL0100-1/G |
2-HYDROXY-6-METHYL-ISONICOTINICACID |
86454-13-9 | 97% | 1/G |
$30 | 2022-05-31 | |
| AstaTech | CL0100-5/G |
2-HYDROXY-6-METHYL-ISONICOTINICACID |
86454-13-9 | 97% | 5g |
$49 | 2023-09-15 | |
| AstaTech | CL0100-10/G |
2-HYDROXY-6-METHYL-ISONICOTINICACID |
86454-13-9 | 97% | 10/G |
$137 | 2022-05-31 | |
| Alichem | A024000682-10g |
2-Hydroxy-6-methylisonicotinic acid |
86454-13-9 | 97% | 10g |
$167.99 | 2023-08-31 | |
| Alichem | A024000682-25g |
2-Hydroxy-6-methylisonicotinic acid |
86454-13-9 | 97% | 25g |
$329.28 | 2023-08-31 | |
| TRC | B496048-100mg |
6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid |
86454-13-9 | 100mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B496048-500mg |
6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid |
86454-13-9 | 500mg |
$ 75.00 | 2023-02-03 | ||
| TRC | B496048-1g |
6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid |
86454-13-9 | 1g |
$ 85.00 | 2023-02-03 | ||
| Chemenu | CM178306-10g |
2-Hydroxy-6-methylisonicotinic acid |
86454-13-9 | 97% | 10g |
$140 | 2021-08-05 | |
| Chemenu | CM178306-25g |
2-Hydroxy-6-methylisonicotinic acid |
86454-13-9 | 97% | 25g |
$249 | 2021-08-05 |
Audited Supplier
6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid (CAS: 86454-13-9) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.
A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and optimization strategies for 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid. The researchers employed a combination of computational modeling and experimental techniques to enhance the yield and purity of the compound. Their findings revealed that modifications to the reaction conditions, such as temperature and solvent selection, significantly improved the efficiency of the synthesis process. This advancement is critical for scaling up production and facilitating further pharmacological studies.
In another groundbreaking study, researchers explored the compound's potential as a modulator of inflammatory pathways. Using in vitro assays, the team demonstrated that 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid exhibits inhibitory effects on key pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential utility in developing novel anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable safety profile, with minimal cytotoxicity observed in human cell lines.
Further research has delved into the compound's role in metabolic regulation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid acts as a partial agonist for peroxisome proliferator-activated receptors (PPARs), which are pivotal in lipid metabolism and glucose homeostasis. This discovery opens new avenues for designing therapeutics targeting metabolic syndromes, including type 2 diabetes and obesity. The study also emphasized the need for structural optimization to enhance the compound's binding affinity and selectivity.
Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid.
In conclusion, recent research on 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid (CAS: 86454-13-9) underscores its versatility and promise in drug development. From its optimized synthesis to its anti-inflammatory and metabolic regulatory properties, this compound represents a valuable scaffold for future medicinal chemistry endeavors. Continued exploration of its mechanisms and applications will undoubtedly contribute to advancements in the chemical biology and pharmaceutical fields.
